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Compound of Interest

Compound Name: trans-3-Hexenoic acid

Cat. No.: B074230

For Immediate Release

This technical guide provides a summary of available thermochemical data for trans-3-
Hexenoic acid. Designed for researchers, scientists, and professionals in drug development,
this document outlines key thermodynamic properties and the experimental methodologies
used to determine them. Due to a lack of specific experimental data for trans-3-Hexenoic
acid, this report includes data for the structurally related compound, hexanoic acid, to provide
comparative insights.

Introduction to trans-3-Hexenoic Acid

trans-3-Hexenoic acid (CsH1002) is an unsaturated carboxylic acid with a double bond
between the third and fourth carbon atoms. Its chemical structure influences its physical and
chemical properties. It is a colorless to pale yellow liquid at room temperature and is used in
the synthesis of fragrances and pharmaceuticals. An accurate understanding of its
thermochemical properties is crucial for process optimization, reaction modeling, and safety
assessments.

Thermochemical Data

Direct experimental thermochemical data for trans-3-Hexenoic acid, including its standard
enthalpy of formation, standard molar entropy, and heat capacity, are not readily available in
publicly accessible databases. As a substitute, this guide presents the established
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thermochemical data for the saturated C6 analogue, hexanoic acid (CeH1202), to serve as a
reference point.

Table 1: Thermochemical Data for Hexanoic Acid (Liquid Phase)

Thermochemical

Symbol Value Units
Property
Standard Molar
_ AfH -581.8 + 1.1[1] kJ/mol
Enthalpy of Formation
Molar Heat Capacity
Cop 225.1[1][2] J/(mol-K)

(at constant pressure)

Note: The data presented in this table is for hexanoic acid and should be used as an
approximation for trans-3-Hexenoic acid with caution. The presence of a double bond in
trans-3-Hexenoic acid will influence its thermochemical properties.

Experimental Protocols for Thermochemical Data
Determination

The determination of thermochemical data for organic compounds like carboxylic acids relies
on precise calorimetric techniques. The standard enthalpy of formation is typically derived from
the enthalpy of combustion, which is measured using bomb calorimetry.

Determination of Enthalpy of Combustion by Bomb
Calorimetry

This protocol provides a generalized procedure for determining the enthalpy of combustion of a
liquid carboxylic acid.

Objective: To measure the heat of combustion of a sample to calculate its standard enthalpy of

formation.
Apparatus:

e |soperibol bomb calorimeter
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Oxygen bomb

Pellet press

Crucible (platinum or similar inert material)

Ignition wire

Calorimeter bucket

High-precision thermometer

Oxygen gas cylinder with regulator

Standardized solution for titration (e.g., sodium carbonate)

Procedure:

Sample Preparation: A precise mass (typically 0.8 to 1.2 g) of the liquid carboxylic acid is
weighed into a crucible. For volatile liquids, encapsulation in a gelatin capsule of known heat
of combustion may be necessary.

Bomb Assembly: The crucible containing the sample is placed in the bomb. A fuse wire of
known length and mass is attached to the electrodes, with the wire positioned just above the
sample.

Pressurization: The bomb is sealed and purged of air, then filled with high-purity oxygen to a
pressure of approximately 30 atm.

Calorimeter Setup: The sealed bomb is submerged in a known mass of water in the
calorimeter bucket. The calorimeter is assembled with the stirrer and thermometer in place.

Temperature Equilibration: The stirrer is started, and the system is allowed to reach thermal
equilibrium. The initial temperature is recorded at regular intervals for several minutes to
establish a baseline.

Ignition: The sample is ignited by passing an electric current through the fuse wire.
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o Temperature Monitoring: The temperature of the water is recorded at short intervals as it
rises, and then for a longer period after the maximum temperature is reached to determine
the cooling curve.

o Post-Combustion Analysis: After the experiment, the bomb is depressurized, and the interior
is rinsed with a known volume of distilled water. The rinsings are titrated with a standardized
solution to determine the amount of nitric acid formed from residual nitrogen in the bomb.
Any unburned sample or soot is noted.

o Calculations: The heat capacity of the calorimeter system is determined by combusting a
standard substance with a known heat of combustion, such as benzoic acid.[3] The heat
released by the combustion of the sample is then calculated from the corrected temperature
rise and the heat capacity of the calorimeter. Corrections are applied for the heat of ignition
and the heat of formation of nitric acid. The standard enthalpy of combustion is then
calculated, which can be used to determine the standard enthalpy of formation.

Visualized Experimental Workflow

The following diagram illustrates the key stages in the experimental determination of the
enthalpy of formation using bomb calorimetry.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://nvlpubs.nist.gov/nistpubs/jres/29/jresv29n4p247_A1b.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Weigh Sample & Fuse Wire

'

Assemble Bomb

'

Pressurize with Oxygen

Calorimetry

Equilibrate System & Record Initial Temp.

'

Ignite Sample
& Analysis & Calculation
Record Temperature Rise Titrate Bomb Washings for HNO3

v

Calculate Corrected Temp. Rise

'

Calculate Enthalpy of Combustion

'

Determine Enthalpy of Formation

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b074230?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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